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Compound of Interest

Decyl isononyl dimethyl
Compound Name:
ammonium chloride

Cat. No.: B146895

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of decyl isononyl dimethyl
ammonium chloride, a quaternary ammonium compound (QAC) with significant antimicrobial
properties. This document details its chemical and physical characteristics, synthesis,
mechanism of action, and relevant experimental protocols for its study and application.

Chemical and Physical Properties

Decyl isononyl dimethyl ammonium chloride is a cationic surfactant belonging to the dialkyl
dimethyl ammonium compound family. Its structure, featuring both a straight-chain decyl group
and a branched-chain isononyl group, imparts unique physicochemical properties.
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Property Value Reference
Molecular Formula C21H46CIN [1]
Molecular Weight 348.0 g/mol [1]

decyl-dimethyl-(7-
IUPAC Name ) ) [1]
methyloctyl)azanium;chloride

CAS Number 138698-36-9 [1][2]

Bardac 21, Bardac 2170,
Synonyms [1]
Bardac 2180, DIDMAC

Synthesis

The primary method for synthesizing decyl isononyl dimethyl ammonium chloride is
through the alkylation of tertiary amines, a process also known as the Menshutkin reaction.
This typically involves a two-step process:

e Amination: A tertiary amine, decylisononylmethylamine, is synthesized by reacting
decylmethylamine with isononyl chloride in the presence of a strong base.[2]

e Quaternization: The resulting tertiary amine is then quaternized using an alkylating agent,
such as methyl chloride, to yield the final product.[2][3]

A specific protocol for the quaternization step is described as follows: 150 moles of
decylisononyldimethylamine are mixed with a solvent (ethanol and/or water) in an autoclave.
Subsequently, 165 moles of methyl chloride gas are introduced, and the mixture is heated at
85-105°C for 4-5 hours.[3]
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Caption: Synthesis workflow for decyl isononyl dimethyl ammonium chloride.

Mechanism of Antimicrobial Action

The antimicrobial efficacy of decyl isononyl dimethyl ammonium chloride is primarily
attributed to its interaction with and disruption of microbial cell membranes.[2][4] As a cationic
surfactant, it is electrostatically attracted to the negatively charged components of microbial cell
surfaces, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-

negative bacteria.[2]

The proposed mechanism involves the following steps:
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» Electrostatic Binding: The positively charged nitrogen head of the molecule binds to the
negatively charged microbial cell surface.[2]

» Hydrophobic Interaction: The hydrophobic decyl and isononyl alkyl chains penetrate the lipid
bilayer of the cell membrane.[2]

e Membrane Disruption: This insertion disrupts the organized structure of the membrane,
leading to increased fluidity, leakage of essential intracellular components (e.g., ions,
proteins, and metabolites), and ultimately, cell death.[4][5]
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Caption: Proposed mechanism of antimicrobial action.
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While direct signaling pathway involvement for decyl isononyl dimethyl ammonium chloride
is not extensively documented, studies on similar QACs, such as dodecyl dimethyl benzyl
ammonium chloride (DDBAC), have shown disruption of calcium signaling pathways in non-
target organisms like honeybees.[6][7] This suggests that, in addition to direct membrane
damage, QACs may interfere with cellular signaling processes.

Experimental Protocols

A standard method for assessing antimicrobial activity is the determination of the MIC, which is
the lowest concentration of an antimicrobial agent that prevents visible growth of a
microorganism. The broth microdilution method is commonly employed.[8]

Protocol Outline:

o Preparation of Inoculum: A fresh colony of the target microorganism (e.g., E. coli, S. aureus)
is cultured in a suitable broth medium (e.g., Brain Heart Infusion broth) overnight at 37°C.[8]

 Serial Dilution: A two-fold serial dilution of decyl isononyl dimethyl ammonium chloride is
prepared in a 96-well microtiter plate.

 Inoculation: Each well is inoculated with the standardized microbial suspension.
e Incubation: The plate is incubated at 37°C for 18-24 hours.

e Observation: The MIC is determined as the lowest concentration of the compound at which
no visible growth is observed.

The disruption of the cell membrane can be assessed by monitoring the leakage of intracellular
components or the uptake of fluorescent dyes that are typically excluded by intact membranes.

Protocol for Propidium lodide (Pl) Uptake Assay:
o Cell Preparation: A suspension of the target microorganism is prepared and washed.

o Treatment: The cells are treated with varying concentrations of decyl isononyl dimethyl
ammonium chloride for a defined period.
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» Staining: Propidium iodide, a fluorescent intercalating agent that cannot cross the membrane
of live cells, is added to the cell suspension.

e Analysis: The fluorescence of the cell suspension is measured using a fluorometer or a
fluorescence microscope. An increase in fluorescence indicates membrane damage.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a sensitive and specific
method for the detection and quantification of decyl isononyl dimethyl ammonium chloride
in various matrices.

General LC-MS/MS Protocol:

o Sample Preparation: The compound is extracted from the sample matrix using a suitable
solvent, such as acetonitrile.[9] The extract may be further purified using solid-phase
extraction (SPE).[2]

o Chromatographic Separation: The extract is injected into an HPLC system equipped with a
C18 column for separation. A gradient elution with a mobile phase consisting of an
ammonium formate buffer and methanol is often used.[9]

o Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass
spectrometer for detection and quantification.
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Caption: General workflow for the analytical determination of decyl isononyl dimethyl
ammonium chloride.

Applications in Research and Drug Development

The potent, broad-spectrum antimicrobial activity of decyl isononyl dimethyl ammonium
chloride makes it a compound of interest for various applications, including:
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Disinfectants and Antiseptics: Its primary use is in formulations for surface disinfection in
healthcare and industrial settings.[4][10]

Antimicrobial Coatings: Research into covalently bonding QACs to surfaces to create self-
sanitizing materials is an active area.

Drug Delivery: The surfactant properties of QACs are being explored for their potential in
drug delivery systems.

Antifouling Agents: Its efficacy against algae and other microorganisms makes it suitable for
use in preventing biofouling.

Further research is warranted to fully elucidate the specific interactions of decyl isononyl

dimethyl ammonium chloride with microbial and mammalian cells to optimize its efficacy and

ensure its safety in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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